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Compound of Interest

Compound Name: YM-201636

cat. No.: B1684012

Technical Support Center: YM-201636

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) concerning the long-term stability of YM-201636 stock solutions. The information is
intended for researchers, scientists, and drug development professionals using this selective
PIKfyve inhibitor in their experiments.

Frequently Asked Questions (FAQS)

Q1: What is the recommended solvent for preparing YM-201636 stock solutions?

Al: The recommended solvent for preparing YM-201636 stock solutions is dimethyl sulfoxide
(DMSO).[1][2][3][4] YM-201636 is insoluble in water and ethanol.[1] For optimal results, it is
crucial to use fresh, high-quality DMSO, as moisture-absorbing DMSO can reduce the solubility
of the compound.[1]

Q2: What are the recommended storage conditions and expected stability for YM-2016367

A2: The stability of YM-201636 depends on whether it is in powdered form or in a stock
solution. For detailed information, please refer to the data table below. To ensure the longevity
of stock solutions, it is highly recommended to aliquot the solution into single-use volumes to
prevent repeated freeze-thaw cycles.[1] For in vivo experiments, it is best practice to prepare
fresh working solutions on the day of use.[5]

Data Presentation: Storage and Stability of YM-201636
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Storage Duration of
Form . Reference
Temperature Stability
Powder -20°C > 4 years [3]
Stock Solution in
-80°C 1 year [1]
DMSO
Stock Solution in
-20°C 1 month [1]

DMSO

Q3: How does YM-201636 exert its biological effects?

A3: YM-201636 is a potent and selective inhibitor of PIKfyve kinase, with an IC50 of 33 nM.[1]
[2][5] PIKfyve is a lipid kinase that synthesizes phosphatidylinositol 3,5-bisphosphate
(PtdIns(3,5)P2) from phosphatidylinositol 3-phosphate (Ptdins3P).[6][7][8] By inhibiting
PIKfyve, YM-201636 blocks the production of PtdIins(3,5)P2, which is crucial for regulating
various intracellular membrane trafficking pathways.[6][8] This disruption of endomembrane
transport affects processes such as endosomal sorting, retroviral budding, and autophagy.[6][7]

[8]

Signaling Pathway of YM-201636 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

